A novel synthesis of tetra and pentacyclic quinolinopyran tethered pyrazole/coumarin scaffolds via a solid state melt reaction†
RSC Advances Pub Date: 2014-01-09 DOI: 10.1039/C3RA46894A
Abstract
A new protocol has been developed for the efficient synthesis of structurally diverse tetra- and pentacyclic quinolinopyran tethered pyrazole/coumarin architectures via a domino Knoevenagel intramolecular hetero-Diels–Alder (IMHDA) strategy using a solid state melt reaction (SSMR) in a highly diastereo and regioselective fashion. Gratifyingly, these heterocyclic frameworks were synthesized under solvent and catalyst free conditions, without the aid of a work-up and column chromatography purification. The generality and functional tolerance of this convergent and environmentally benign method is very attractive.
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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